Cas no 220461-85-8 (Benzoyl chloride,4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-)

• Product Name: Benzoyl chloride,4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• CAS No: 220461-85-8
• MF: C₁₁H₆ClF₃N₂O
• MW: 274.626351833344
• MDL: MFCD03086205
• CID: 243944
• PubChem ID: 2780700
• Update Time: 2025-10-31

Benzoyl chloride,4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• 4-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]benzoyl chloride
• 4-[3-(trifluoromethyl)pyrazol-1-yl]benzoyl chloride
• DTXSID90381693
• 4-(3-trifluoromethylpyrazol-1-yl)benzoyl chloride
• FT-0617348
• 220461-85-8
• 4-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)benzoyl chloride
• 4-[3-(Trifluormethyl)-1H-pyrazol-1-yl]benzoyl chloride
• MFCD03086205
• SCHEMBL1039420
• DB-015278

• MDL： MFCD03086205
• Inchi： 1S/C11H6ClF3N2O/c12-10(18)7-1-3-8(4-2-7)17-6-5-9(16-17)11(13,14)15/h1-6H
• InChI Key： QLSUAELOZKXNPF-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)N1C=CC(C(F)(F)F)=N1)=O

Computed Properties

• Exact Mass: 274.01200
• Monoisotopic Mass: 274.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 327°Cat760mmHg
• Flash Point: 151.6°C
• Refractive Index: 1.556
• PSA: 34.89000
• LogP: 3.27010

Benzoyl chloride,4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- Security Information

• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Additional information on Benzoyl chloride,4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-

Comprehensive Overview of Benzoyl chloride,4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- (CAS No. 220461-85-8)

Benzoyl chloride,4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- (CAS No. 220461-85-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylpyrazole moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery and crop protection formulations. The growing demand for fluorinated compounds in modern chemistry further underscores its significance.

The compound’s CAS No. 220461-85-8 is often associated with queries about its synthetic pathways and reactivity. Recent trends in green chemistry have spurred interest in optimizing its production to minimize environmental impact. Additionally, its role in developing heterocyclic scaffolds aligns with the pharmaceutical industry’s focus on targeted therapies. Users searching for 4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzoyl chloride often seek data on its solubility, stability, and compatibility with other reagents.

Another hot topic linked to Benzoyl chloride,4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- is its potential in catalysis and material science. The trifluoromethyl group enhances electron-withdrawing properties, making it useful in designing advanced polymers or coatings. Searches for fluorinated intermediates often highlight this compound’s versatility, especially in high-performance materials. Its relevance to bioconjugation techniques also attracts attention from biotech researchers.

From an analytical perspective, CAS No. 220461-85-8 is frequently discussed in the context of HPLC purification and spectroscopic characterization. Laboratories prioritize understanding its chromatographic behavior and mass spectral patterns for quality control. The compound’s thermal stability is another area of interest, particularly for industrial-scale applications. Users often inquire about storage conditions and handling protocols to ensure optimal performance.

In summary, Benzoyl chloride,4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- (CAS No. 220461-85-8) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its structural uniqueness and functional adaptability continue to drive research and commercial interest. As innovations in sustainable synthesis and molecular design evolve, this compound remains a focal point for scientific and industrial advancements.